Cas no 845616-09-3 (1-3-fluoro-4-(trifluoromethyl)phenylpiperazine)

• Product Name: 1-3-fluoro-4-(trifluoromethyl)phenylpiperazine
• CAS No: 845616-09-3
• MF: C₁₁H₁₂F₄N₂
• MW: 248.219996452332
• MDL: MFCD27929594
• CID: 1118658
• PubChem ID: 59793595
• Update Time: 2025-06-08

1-3-fluoro-4-(trifluoromethyl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[3-fluoro-4-(trifluoromethyl)phenyl]-Piperazine
• 1-3-fluoro-4-(trifluoromethyl)phenylpiperazine
• 845616-09-3
• EN300-1939085
• 1-[3-fluoro-4-(trifluoromethyl)phenyl]piperazine
• GS1581
• A1-39651
• SCHEMBL1470571
• 4-(3-fluoro-4-trifluoromethyl-phenyl)-piperazine
• 1-(3-fluoro-4-(trifluoromethyl)phenyl)piperazine
• 1-(3-Fluoro-4-trifluoromethyl-phenyl)-piperazine

• MDL： MFCD27929594
• Inchi： 1S/C11H12F4N2/c12-10-7-8(17-5-3-16-4-6-17)1-2-9(10)11(13,14)15/h1-2,7,16H,3-6H2
• InChI Key： WELNQCRZHPVGBC-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)N1CCNCC1

Computed Properties

• Exact Mass: 248.09366104g/mol
• Monoisotopic Mass: 248.09366104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-3-fluoro-4-(trifluoromethyl)phenylpiperazine

Recent Advances in the Study of 1-3-Fluoro-4-(trifluoromethyl)phenylpiperazine (CAS: 845616-09-3)

The compound 1-3-fluoro-4-(trifluoromethyl)phenylpiperazine (CAS: 845616-09-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated phenylpiperazine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 1-3-fluoro-4-(trifluoromethyl)phenylpiperazine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of the synthesis. This advancement is critical for facilitating further pharmacological and clinical studies.

Pharmacologically, 1-3-fluoro-4-(trifluoromethyl)phenylpiperazine has been investigated for its affinity and selectivity toward serotonin receptors, particularly the 5-HT1A and 5-HT2A subtypes. In vitro and in vivo studies have demonstrated its potent agonist activity at these receptors, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia. A recent preclinical study highlighted its ability to modulate serotonin release in the prefrontal cortex, a region implicated in mood regulation and cognitive function.

In addition to its central nervous system effects, this compound has also been explored for its potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1-3-fluoro-4-(trifluoromethyl)phenylpiperazine exhibits inhibitory effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the disruption of intracellular signaling pathways, although further research is needed to elucidate the precise molecular targets.

Despite these promising findings, challenges remain in the development of 1-3-fluoro-4-(trifluoromethyl)phenylpiperazine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies have provided insights into its metabolic pathways, revealing rapid hepatic clearance and the formation of active metabolites. These findings underscore the need for structural modifications to improve its drug-like properties.

In conclusion, 1-3-fluoro-4-(trifluoromethyl)phenylpiperazine (CAS: 845616-09-3) represents a compelling area of research in chemical biology and pharmaceutical science. Its diverse pharmacological profile and potential therapeutic applications make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and conducting rigorous clinical trials to validate its efficacy and safety in humans.